Salviol
Overview
Description
Salviol is a meroterpenoid that is ferruginol which has been substituted by an alpha-hydroxy group at position 6. It has a role as a plant metabolite. It is an abietane diterpenoid, a carbotricyclic compound and a meroterpenoid. It derives from a ferruginol.
Scientific Research Applications
Neuroprotective Effects in Alzheimer's Disease
Salviol has been shown to have protective effects on cognitive impairments in mice models induced by amyloid beta-protein, a hallmark of Alzheimer's Disease (AD). The research suggests that salviol can improve learning and memory abilities in these models by enhancing antioxidant activities and reducing acetylcholinesterase and nitrogen monoxide levels in the brain, indicating a potential for salviol in AD treatment Li Jin, 2007.
Anti-inflammatory Effects in Type 2 Diabetes
In a study involving patients with type 2 diabetes, salviol was found to significantly reduce levels of C-reactive protein (CRP), a marker of inflammation, suggesting its potential in managing inflammation-related aspects of diabetes Mo Gui-ying, 2005.
Pharmacokinetics and Platelet Activity
Research on the pharmacokinetics and pharmacodynamics of salviol B in healthy volunteers indicated that it can decrease platelet aggregation and adhesiveness, with implications for conditions involving platelet function Wang Shuo, 2004.
HPLC Analysis in Pharmaceutical Quality Control
The uncertainty of measurement in the HPLC determination of Fufangdanshen tablets, which contain salviol, was assessed to provide evidence for evaluating the measurement in pharmaceutical analysis, highlighting the importance of accurate salviol measurement in quality control Yang Liang, 2007.
Synthetic Biology for Diterpene Production
Salviol, among other compounds, was the focus of a study in synthetic biology aiming to produce specific diterpenes in yeast, overcoming the natural biosynthetic plasticity of plants. This research offers insights into producing valuable minor metabolites like salviol for further evaluation of their bioactivity Codruta Ignea et al., 2017.
properties
Molecular Formula |
C20H30O2 |
|---|---|
Molecular Weight |
302.5 g/mol |
IUPAC Name |
(3S,4aS,10aS)-1,1,4a-trimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-3,6-diol |
InChI |
InChI=1S/C20H30O2/c1-12(2)15-8-13-6-7-18-19(3,4)10-14(21)11-20(18,5)16(13)9-17(15)22/h8-9,12,14,18,21-22H,6-7,10-11H2,1-5H3/t14-,18-,20+/m0/s1 |
InChI Key |
PRYXPGFZVGZNBL-ADLFWFRXSA-N |
Isomeric SMILES |
CC(C)C1=C(C=C2C(=C1)CC[C@@H]3[C@@]2(C[C@H](CC3(C)C)O)C)O |
Canonical SMILES |
CC(C)C1=C(C=C2C(=C1)CCC3C2(CC(CC3(C)C)O)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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